1-Methylpyrrolidinone-5,5,-d2

Description

1-Methylpyrrolidinone-5,5,-d2, also known as 1-Methylpyrrolidinone-5,5-d2, is a chemical compound with the CAS number 128991-09-3 . This compound is a variation of N-Methyl-2-pyrrolidone (NMP), where two hydrogen atoms are replaced by deuterium atoms . NMP is an organic compound belonging to the class of lactams, consisting of a 5-membered ring . It is a colorless liquid, though it may appear yellow when impure, and is miscible with water and common organic solvents . NMP is utilized as a solvent in various industries, including petrochemical, polymer, and battery manufacturing, due to its nonvolatility and ability to dissolve diverse materials .

NMP, with the IUPAC name 1-methylpyrrolidin-2-one, has several synonyms, including methyl pyrrolidone and N-methyl-2-pyrrolidone . It is produced industrially by treating gamma-butyrolactone with methylamine . Its chemical formula is C5H9NO, and it has a molecular weight of approximately 99.1 g/mol . NMP is also under investigation for the treatment of Multiple Myeloma . Another similar compound is 1-Methylpyrrolidine, a clear to yellow liquid that is fully miscible with water . It has a boiling point of 82.1 °C at 760 mmHg and a melting point of -90 °C .

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• CAS No.: 128991-09-3
• Product Name: 1-Methylpyrrolidinone-5,5,-d2
• Molecular Formula: C5H9NO
• Molecular Weight: 101.14 g/mol
• IUPAC Name: 5,5-dideuterio-1-methylpyrrolidin-2-one
• Standard InChI: InChI=1S/C5H9NO/c1-6-4-2-3-5(6)7/h2-4H2,1H3/i4D2
• Standard InChIKey: SECXISVLQFMRJM-APZFVMQVSA-N
• SMILES: CN1CCCC1=O
• Canonical SMILES: CN1CCCC1=O
• Synonyms: 1-Methylazacyclopentan-2-one-d2; N-Methyl-2-ketopyrrolidine-d2; N-Methyl-γ-butyrolactam-d2; N-Methylbutyrolactam-d2; NSC 4594-d2
• PubChem Compound: 12256417
• Last Modified: Feb 18 2024